Cas no 898361-93-8 (2-ethyl-5-(4-ethylphenyl)(4-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-ethyl-5-(4-ethylphenyl)(4-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 898361-93-8
• MF: C₂₁H₂₈N₄OS
• MW: 384.538223266602
• CID: 5481015
• Update Time: 2025-07-14

2-ethyl-5-(4-ethylphenyl)(4-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-[(4-ethylphenyl)-(4-methylpiperidin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 2-ethyl-5-(4-ethylphenyl)(4-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C21H28N4OS/c1-4-15-6-8-16(9-7-15)18(24-12-10-14(3)11-13-24)19-20(26)25-21(27-19)22-17(5-2)23-25/h6-9,14,18,26H,4-5,10-13H2,1-3H3
• InChI Key： QBUUTMIHXONDAN-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(C3=CC=C(CC)C=C3)N3CCC(C)CC3)=C(O)N12

Additional information on 2-ethyl-5-(4-ethylphenyl)(4-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Comprehensive Analysis of 2-ethyl-5-(4-ethylphenyl)(4-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 898361-93-8): Properties, Applications, and Innovations

The compound 2-ethyl-5-(4-ethylphenyl)(4-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 898361-93-8) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural framework, combining a triazolothiazole core with ethylphenyl and methylpiperidinyl substituents, endows it with remarkable bioactivity. Researchers are particularly interested in its potential as a modulator of enzymatic pathways, with studies suggesting applications in metabolic regulation and cellular signaling.

In recent years, the demand for novel triazolothiazole derivatives has surged, driven by their versatility in drug discovery. The 2-ethyl-5-(4-ethylphenyl) moiety, in particular, has been linked to enhanced lipophilicity and membrane permeability, critical factors for bioavailability. Meanwhile, the 4-methylpiperidin-1-yl group contributes to stereochemical stability, making this compound a promising candidate for chiral synthesis. These attributes align with current trends in precision medicine and targeted therapy, addressing frequent search queries like "next-generation heterocyclic compounds" and "bioactive small molecules."

From a synthetic chemistry perspective, the preparation of CAS 898361-93-8 involves multi-step reactions, including cyclocondensation and N-alkylation, optimized for high yield and purity. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing its structural integrity. Notably, the compound's 1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol scaffold exhibits fluorescence properties, sparking interest in molecular probes for diagnostic imaging—a topic frequently explored in academic forums and patent literature.

Environmental and regulatory considerations are also pivotal. While 898361-93-8 is not classified as hazardous, its degradation pathways and ecotoxicological profile are under scrutiny to meet green chemistry standards. This aligns with trending searches on "sustainable synthesis" and "benign-by-design chemicals." Furthermore, computational modeling (QSAR and molecular docking) predicts low off-target effects, reinforcing its suitability for further preclinical evaluation.

In conclusion, 2-ethyl-5-(4-ethylphenyl)(4-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol represents a frontier in medicinal chemistry, bridging gaps between synthetic feasibility and therapeutic potential. Its interdisciplinary relevance—from agrochemical adjuvants to fluorescence biomarkers—ensures its prominence in both industrial and academic research pipelines.